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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B1257568

An in-depth exploration of the chemical structure, properties, and mechanism of action of the
selective gastrin-releasing peptide receptor antagonist, RC-3095 TFA.

This technical guide provides a detailed overview of RC-3095 TFA, a potent and selective
antagonist of the gastrin-releasing peptide receptor (GRPR). It is intended for researchers,
scientists, and drug development professionals interested in the therapeutic potential of
targeting the bombesin/gastrin-releasing peptide (BN/GRP) system in various pathological
conditions, including cancer and inflammatory diseases.

Chemical Structure and Properties

RC-3095 is a synthetic peptide analog of bombesin, specifically a derivative of the C-terminal
fragment bombesin-(6-14). Its chemical name is [D-Tpi®, Leut3(CH2NH)-Leu'#]lbombesin-(6-
14). The trifluoroacetate (TFA) salt is the commonly used form in research.

Table 1: Chemical and Physical Properties of RC-3095 TFA
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Molecular Formula

CssHsoF3N15011

[1]2]

Molecular Weight 1220.34 g/mol [1][2]
CAS Number 1217463-61-0 [1]
Appearance White to off-white solid [1]
. Soluble in water (40 mg/mL,
Solubility ) o [1]
requires sonication)
Powder: -80°C for 2 years,
-20°C for 1 year. In solvent:
Storage -80°C for 6 months, -20°C for 1 [1]

month. Store sealed and away

from moisture.

Chemical Structure Diagram:

Cytoplas

© 2025 BenchChem. All rights reserved.

2/4

Tech Support


https://www.medchemexpress.com/rc-3095-tfa.html
https://file.glpbio.com/quotepdf/product.php?token=53vq4verN6206V8QrTq6xjSs7V3xR70-5GEz444366x9XP5iHmpV4cX3HxTSLSgHNrCjR4VUtg8wPuzwYV3-mNec-xDxu0Ie6Y_IkDJNJcLZxVRL-zlazs7f0eFWYfc6o8zB-_aSkwGde
https://www.medchemexpress.com/rc-3095-tfa.html
https://file.glpbio.com/quotepdf/product.php?token=53vq4verN6206V8QrTq6xjSs7V3xR70-5GEz444366x9XP5iHmpV4cX3HxTSLSgHNrCjR4VUtg8wPuzwYV3-mNec-xDxu0Ie6Y_IkDJNJcLZxVRL-zlazs7f0eFWYfc6o8zB-_aSkwGde
https://www.medchemexpress.com/rc-3095-tfa.html
https://www.medchemexpress.com/rc-3095-tfa.html
https://www.medchemexpress.com/rc-3095-tfa.html
https://www.medchemexpress.com/rc-3095-tfa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Arthritis Induction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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